Cas no 2172092-24-7 (5-Bromo-3-iodo-2,1-benzothiazole)

5-Bromo-3-iodo-2,1-benzothiazole is a halogenated benzothiazole derivative with significant utility in organic synthesis and pharmaceutical research. The presence of both bromo and iodo substituents on the benzothiazole scaffold enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. Its well-defined structure and high purity ensure reliable performance in the development of heterocyclic compounds, agrochemicals, and bioactive molecules. The compound's stability under standard conditions and compatibility with a range of reaction conditions further contribute to its value in synthetic chemistry applications.
5-Bromo-3-iodo-2,1-benzothiazole structure
2172092-24-7 structure
Product Name:5-Bromo-3-iodo-2,1-benzothiazole
CAS No:2172092-24-7
MF:C7H3BrINS
MW:339.978891611099
CID:5567576
PubChem ID:165595803
Update Time:2025-10-20

5-Bromo-3-iodo-2,1-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2172092-24-7
    • 5-bromo-3-iodo-2,1-benzothiazole
    • EN300-1591729
    • 5-Bromo-3-iodo-2,1-benzothiazole
    • Inchi: 1S/C7H3BrINS/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H
    • InChI Key: WCNSRHKXWBTYIO-UHFFFAOYSA-N
    • SMILES: IC1=C2C=C(C=CC2=NS1)Br

Computed Properties

  • Exact Mass: 338.82143g/mol
  • Monoisotopic Mass: 338.82143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.1Ų

5-Bromo-3-iodo-2,1-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1591729-0.05g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
0.05g
$1417.0 2023-07-10
Enamine
EN300-1591729-0.1g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
0.1g
$1484.0 2023-07-10
Enamine
EN300-1591729-0.25g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
0.25g
$1551.0 2023-07-10
Enamine
EN300-1591729-0.5g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
0.5g
$1619.0 2023-07-10
Enamine
EN300-1591729-1.0g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
1.0g
$1686.0 2023-07-10
Enamine
EN300-1591729-2.5g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
2.5g
$3304.0 2023-07-10
Enamine
EN300-1591729-5.0g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
5.0g
$4890.0 2023-07-10
Enamine
EN300-1591729-10.0g
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
10.0g
$7250.0 2023-07-10
Enamine
EN300-1591729-50mg
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
50mg
$1417.0 2023-09-23
Enamine
EN300-1591729-100mg
5-bromo-3-iodo-2,1-benzothiazole
2172092-24-7
100mg
$1484.0 2023-09-23

Additional information on 5-Bromo-3-iodo-2,1-benzothiazole

Recent Advances in the Application of 5-Bromo-3-iodo-2,1-benzothiazole (CAS: 2172092-24-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-3-iodo-2,1-benzothiazole (CAS: 2172092-24-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique bromo-iodo substitution pattern, serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic activities. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for biological imaging.

One of the most notable applications of 5-Bromo-3-iodo-2,1-benzothiazole is its use as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The presence of both bromo and iodo substituents allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening.

In addition to its role in kinase inhibitor development, 5-Bromo-3-iodo-2,1-benzothiazole has shown promise in the design of novel antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural modifications of this scaffold led to compounds with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making these derivatives potential candidates for addressing the growing threat of antibiotic resistance.

The unique photophysical properties of 5-Bromo-3-iodo-2,1-benzothiazole have also been exploited in the development of fluorescent probes for biological imaging. A recent study in Chemical Communications (2024) described the synthesis of a series of benzothiazole-based probes that exhibited strong fluorescence in the visible spectrum, with quantum yields exceeding 0.7. These probes demonstrated excellent cell permeability and were successfully used for real-time imaging of intracellular processes in live cells, opening new possibilities for studying dynamic biological systems.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient methods for the preparation and functionalization of 5-Bromo-3-iodo-2,1-benzothiazole. A 2024 paper in Organic Letters reported a novel palladium-catalyzed cross-coupling approach that significantly improved the yield and selectivity of reactions involving this compound. This methodological advancement has important implications for scaling up production and facilitating its broader application in medicinal chemistry programs.

Looking forward, the versatility of 5-Bromo-3-iodo-2,1-benzothiazole suggests it will continue to play an important role in drug discovery efforts. Current research directions include exploring its potential in targeted protein degradation (PROTACs), covalent inhibitor design, and as a scaffold for the development of radiopharmaceuticals. The compound's unique combination of reactivity and structural features makes it particularly valuable for addressing challenging targets in oncology, infectious diseases, and central nervous system disorders.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen